Cas no 1804838-23-0 (2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile)
2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile
-
- Inchi: 1S/C9H4F6N2O2/c10-8(11,12)5-3-4(1-2-16)17-7(18)6(5)19-9(13,14)15/h3H,1H2,(H,17,18)
- InChI Key: AXDLSDUVWMOIBP-UHFFFAOYSA-N
- SMILES: FC(C1C=C(CC#N)NC(C=1OC(F)(F)F)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 505
- XLogP3: 1.7
- Topological Polar Surface Area: 62.1
2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029096735-1g |
2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile |
1804838-23-0 | 97% | 1g |
$1,564.50 | 2022-04-01 |
2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile
Research Briefing on 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS: 1804838-23-0)
In recent years, the compound 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS: 1804838-23-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. The presence of these electron-withdrawing groups enhances the compound's metabolic stability and bioavailability, which are critical factors in medicinal chemistry.
Recent studies have focused on the synthesis and functionalization of this compound to explore its potential applications. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile, optimizing yield and purity through a multi-step process involving palladium-catalyzed cross-coupling reactions. The study highlighted the compound's role as a key intermediate in the development of kinase inhibitors, particularly targeting tyrosine kinases implicated in cancer progression.
Further investigations into the biological activity of this compound have revealed its potential as a modulator of inflammatory pathways. In vitro assays demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating autoimmune diseases. Molecular docking studies have identified strong interactions between the compound and the active site of NF-κB, a transcription factor central to inflammatory responses.
The pharmacokinetic profile of 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile has also been a subject of recent research. Preclinical studies in rodent models indicated favorable absorption and distribution properties, with a half-life conducive to once-daily dosing. However, challenges remain in optimizing its solubility and minimizing off-target effects, which are currently being addressed through structural modifications and formulation strategies.
In addition to its therapeutic potential, this compound has found applications in agrochemical research. Its structural motifs have been incorporated into novel pesticides, leveraging its stability and bioactivity against plant pathogens. A 2024 study published in Bioorganic & Medicinal Chemistry Letters detailed its efficacy in controlling fungal infections in crops, with minimal environmental impact.
Looking ahead, ongoing research aims to expand the utility of 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile through combinatorial chemistry and high-throughput screening. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical candidates. Future studies will likely focus on elucidating its mechanism of action at the atomic level and exploring its synergy with existing therapeutics.
1804838-23-0 (2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)